Methyl 4,5-dimethyl-2-(3-phenoxybenzamido)thiophene-3-carboxylate

• IUPAC Name: methyl 4,5-dimethyl-2-[(3-phenoxybenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C21H19NO4S/c1-13-14(2)27-20(18(13)21(24)25-3)22-19(23)15-8-7-11-17(12-15)26-16-9-5-4-6-10-16/h4-12H,1-3H3,(H,22,23)
• InChI Key: UHCKMLZAQUQZJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CC(=CC=C2)OC3=CC=CC=C3)C
• Molecular Formula: C21H19NO4S
• Molecular Weight: 381.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.

Synthesis Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at 1 position. It is considered to be a structural alert with formula C4H4S.

Chemical Reactions Analysis

Recently, Wang’s group showed that the nature of the sulfur reagent makes an essential impact on reaction selectivity. 1,3-enynes and S3˙‾ (is provided in situ from Na2S or K2S) went through cyclization reaction and produced 2,3,5-trisubstituted thiophenes.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-Cancer Properties: Thiophene-based compounds exhibit promising anti-cancer effects. .

Anti-Inflammatory Activity: Some thiophene derivatives possess anti-inflammatory properties. .

Antimicrobial Agents: The thiophene ring system contributes to antimicrobial activity. .

Organic Electronics and Semiconductors

Thiophene derivatives play a crucial role in organic electronics. Consider the following applications:

Organic Field-Effect Transistors (OFETs): The incorporation of thiophene-based molecules enhances the performance of OFETs. .

Organic Light-Emitting Diodes (OLEDs): Thiophene-containing compounds contribute to efficient OLEDs. .

Corrosion Inhibition

Thiophene derivatives serve as effective corrosion inhibitors in industrial chemistry and material science. .

Biological Activity

Beyond medicinal applications, thiophene-based compounds exhibit diverse biological effects:

Antihypertensive Properties: Some derivatives show potential as antihypertensive agents, aiding in blood pressure regulation.

Anti-Atherosclerotic Effects: Researchers explore the role of thiophene-containing molecules in preventing atherosclerosis, a condition characterized by plaque buildup in arteries.

Photochromic Compounds

While not directly related to our compound, it’s worth mentioning that thiophene derivatives can also be designed as photochromic materials. .

Cell Viability Assays

The water-soluble MTT (3-(4,5-dimethyl-2-thiazolyl)-2,5-diphenyl-2H-tetrazolium bromide) is commonly used to assess cell viability based on redox potential. .

Future Directions

Thiophene and its derivatives showed extensive significance in the pharmaceutical field because of its varied biological and clinical applications. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.